N-benzyl-6-ethyl-1,3-benzothiazol-2-amine

• IUPAC Name: N-benzyl-6-ethyl-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C16H16N2S/c1-2-12-8-9-14-15(10-12)19-16(18-14)17-11-13-6-4-3-5-7-13/h3-10H,2,11H2,1H3,(H,17,18)
• InChI Key: PHCPFMYPDGRLCT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)NCC3=CC=CC=C3
• Molecular Formula: C16H16N2S
• Molecular Weight: 268.4 g/mol
• CAS No.: 1105191-56-7

Description

N-benzyl-6-ethyl-1,3-benzothiazol-2-amine, also known as BZETA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzothiazole derivatives, which have been studied extensively for their diverse pharmacological activities.

Mechanism of Action

Target of Action

N-benzyl-6-ethyl-1,3-benzothiazol-2-amine is a complex compound with a unique structure . Benzothiazole derivatives have been reported to exhibit anti-tubercular activity . They are believed to interact with the DprE1 enzyme, which is crucial for the survival of Mycobacterium tuberculosis .

Mode of Action

Benzothiazole derivatives are known to inhibit the dpre1 enzyme, thereby disrupting the cell wall biosynthesis of mycobacterium tuberculosis . This leads to the death of the bacteria, demonstrating the compound’s anti-tubercular activity .

Biochemical Pathways

It is known that benzothiazole derivatives disrupt the cell wall biosynthesis pathway in mycobacterium tuberculosis by inhibiting the dpre1 enzyme . This results in the death of the bacteria .

Result of Action

Benzothiazole derivatives are known to exhibit anti-tubercular activity by causing the death of mycobacterium tuberculosis .

Advantages and Limitations for Lab Experiments

N-benzyl-6-ethyl-1,3-benzothiazol-2-amine has several advantages for lab experiments, including its high yield and purity, its diverse pharmacological activities, and its potential therapeutic applications. However, there are also some limitations to its use in lab experiments, including its potential toxicity and side effects, its limited solubility in aqueous solutions, and its high cost of synthesis.

Future Directions

There are several future directions for further research on N-benzyl-6-ethyl-1,3-benzothiazol-2-amine, including the investigation of its pharmacokinetics and pharmacodynamics, the optimization of its synthesis method, the identification of its cellular targets and signaling pathways, and the evaluation of its efficacy and safety in preclinical and clinical trials. Moreover, the development of new derivatives and analogs of this compound may lead to the discovery of more potent and selective compounds with improved therapeutic profiles. Furthermore, the application of advanced techniques such as molecular modeling and high-throughput screening may facilitate the identification of new leads for drug discovery and development.

Scientific Research Applications

N-benzyl-6-ethyl-1,3-benzothiazol-2-amine has been studied for its potential therapeutic applications in various areas of medicine. It has been found to exhibit significant antimicrobial activity against a range of pathogenic microorganisms, including bacteria, fungi, and viruses. In addition, this compound has shown promising anticancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. Furthermore, this compound has been investigated for its potential use as a neuroprotective agent in the treatment of neurodegenerative disorders such as Alzheimer's disease.